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Cat. No.: B568928 Get Quote

Introduction Ziyuglycoside I is a triterpenoid saponin isolated from the roots of Sanguisorba

officinalis, a plant used in traditional Chinese medicine for its anti-inflammatory and hemostatic

properties.[1] Recent research has highlighted its significant potential as an active ingredient in

cosmetics and dermatological formulations for combating skin aging.[2][3] Ziyuglycoside I
exhibits a multi-faceted mechanism of action that addresses key drivers of both intrinsic and

extrinsic (photoaging) skin aging, including the degradation of the extracellular matrix, oxidative

stress, and inflammation.[1][4] These notes provide a comprehensive overview of its

application in skin aging research, including its mechanisms of action, quantitative efficacy

data, and detailed experimental protocols.

Mechanisms of Action in Skin Aging

Ziyuglycoside I counteracts the skin aging process through several key pathways:

Promotion of Collagen Synthesis: The structural integrity of the dermis relies heavily on Type

I collagen, which diminishes with age and UV exposure.[5] Ziyuglycoside I has been

demonstrated to significantly increase the expression of type I collagen in normal human

fibroblast cells in a dose-dependent manner, directly contributing to the maintenance of skin

firmness and elasticity.[1][2]

Inhibition of Extracellular Matrix (ECM) Degradation: Ultraviolet (UV) radiation stimulates the

production of matrix metalloproteinases (MMPs), enzymes that degrade collagen and other

ECM components, leading to wrinkle formation.[5][6] Ziyuglycoside I has been shown to

inhibit the expression of several key MMPs, including MMP-1 (collagenase), MMP-2
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(gelatinase), and MMP-9 (gelatinase), thereby protecting the dermal matrix from

degradation.[1][4][6] It also displays elastase inhibitory activity, further preserving skin

elasticity.[1]

Anti-Inflammatory Effects: Chronic inflammation is a hallmark of photoaging. UVB radiation

triggers the release of pro-inflammatory cytokines like Interleukin-1beta (IL-1β), which in turn

upregulates MMP expression.[6][7] Studies on UVB-induced hairless mice have shown that

topical application of Ziyuglycoside I significantly inhibits the mRNA expression of IL-1β,

helping to break the inflammatory cycle that accelerates skin aging.[4][6]

Antioxidant Activity: Oxidative stress from free radicals, generated by UV exposure and other

environmental factors, is a primary cause of cellular damage and skin aging.[3][8]

Sanguisorba officinalis root extract, from which Ziyuglycoside I is isolated, demonstrates

significant free radical scavenging activity, suggesting that Ziyuglycoside I contributes to the

protection of skin cells from oxidative damage.[2][3]

Data Presentation: Efficacy of Ziyuglycoside I
The following tables summarize the quantitative data from in vitro and in vivo studies,

demonstrating the anti-aging effects of Ziyuglycoside I.

Table 1: In Vitro Effect of Ziyuglycoside I on Type I Collagen Synthesis

Concentration (µM)
Increase in Type I
Collagen
Expression (%)

Cell Model Citation

| 50 µM | 71.3% | Normal Human Fibroblasts |[1][2] |

Table 2: In Vivo Anti-Photoaging Effects of Ziyuglycoside I Cream in UVB-Irradiated Hairless

Mice
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Parameter
Measured

Effect of
Ziyuglycoside I
Treatment

Model System Citation

Wrinkle Formation Inhibition
UVB-Induced
Hairless Mice

[6]

Wrinkle Depth &

Thickness
Inhibition

UVB-Induced Hairless

Mice
[6]

Collagen Degradation Inhibition
UVB-Induced Hairless

Mice
[6]

IL-1β mRNA

Expression
Inhibition

UVB-Induced Hairless

Mice
[4][6]

MMP-2 mRNA

Expression
Inhibition

UVB-Induced Hairless

Mice
[4][6]

MMP-9 mRNA

Expression
Inhibition

UVB-Induced Hairless

Mice
[4][6]

| MMP-2 Protein Expression | Suppression | UVB-Induced Hairless Mice |[6] |

Key Signaling and Action Pathway
The diagram below illustrates the mechanism by which Ziyuglycoside I counteracts UVB-

induced skin aging.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/30999820/
https://pubmed.ncbi.nlm.nih.gov/30999820/
https://pubmed.ncbi.nlm.nih.gov/30999820/
https://www.tandfonline.com/doi/full/10.1080/09168451.2019.1607247
https://pubmed.ncbi.nlm.nih.gov/30999820/
https://www.tandfonline.com/doi/full/10.1080/09168451.2019.1607247
https://pubmed.ncbi.nlm.nih.gov/30999820/
https://www.tandfonline.com/doi/full/10.1080/09168451.2019.1607247
https://pubmed.ncbi.nlm.nih.gov/30999820/
https://pubmed.ncbi.nlm.nih.gov/30999820/
https://www.benchchem.com/product/b568928?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


UVB Radiation

Cellular Response

Degradation Pathway

Ziyuglycoside I Intervention

Restoration Pathway

UVB Exposure

Oxidative Stress
(ROS)

induces

Inflammatory Cytokines
(e.g., IL-1β)

induces

↑ MMPs Expression
(MMP-1, -2, -9)

activates activates

↓ Collagen & ECM
Degradation

causes

Wrinkle Formation

leads to

Ziyuglycoside I

Inhibits

Inhibits ↑ Type I Collagen
Synthesis

Promotes

Improved Skin Structure

leads to

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In Vivo Experimental Workflow

1. Acclimatization
(Hairless Mice, 1-2 weeks)

2. UVB Irradiation
(3 times/week for 5-8 weeks)
Establish Photoaging Model

3. Topical Application
(Daily application of Ziyuglycoside I cream

 or placebo)

4. Wrinkle Assessment
(Visual scoring & replica analysis)

5. Sample Collection
(Dorsal skin tissue harvested)

6a. Histological Analysis
(H&E, Masson's Trichrome staining
for epidermal thickness & collagen)

6b. Gene Expression Analysis
(RT-qPCR for IL-1β, MMP-2, MMP-9)

6c. Protein Analysis
(ELISA/Western Blot for MMPs)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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